MFCD21594335
Cat. No. B8573656
M. Wt: 248.32 g/mol
InChI Key: ZEUOFOJEWBPIEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH3:8])[cH:5][cH:6][cH:7]1.[O:9]1[CH2:10][CH2:11][O:12][C:13]12[CH2:14][CH2:15][C:16](=[O:19])[CH2:17][CH2:18]2>>[c:2]1([C:16]2([OH:19])[CH2:15][CH2:14][C:13]3([O:9][CH2:10][CH2:11][O:12]3)[CH2:18][CH2:17]2)[cH:3][c:4]([CH3:8])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC2(CC1)OCCO2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cccc(C2(O)CCC3(CC2)OCCO3)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
